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Compound of Interest

Compound Name: Dicyclohexyl carbonate

Cat. No.: B057173

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of dicyclohexyl carbonate in a laboratory setting.
Adherence to these procedures is critical for ensuring the safety of laboratory personnel and
protecting the environment. This guide is intended for researchers, scientists, and drug
development professionals who handle this chemical.

Hazard and Safety Summary

Dicyclohexyl carbonate is a stable organic compound that presents low acute toxicity.
However, it is classified as harmful to aquatic life, necessitating stringent disposal protocols to
prevent environmental contamination.[1] Before handling, it is imperative to consult the Safety
Data Sheet (SDS) and be fully aware of all potential hazards.

Personal Protective Equipment (PPE) is mandatory when handling dicyclohexyl carbonate
waste. This includes:

o Safety goggles
o Chemical-resistant gloves (Nitrile or Neoprene)

o Laboratory coat

Quantitative Data for Disposal Considerations
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While specific quantitative disposal limits for dicyclohexyl carbonate are not readily available,
the following table provides relevant physical and chemical properties to inform safe handling
and disposal decisions.

Property Value Reference
CAS Number 4427-97-8 [2113]
Molecular Formula C13H2203 [2]
Molecular Weight 226.31 g/mol [2]
Appearance Solid [4]

Water Solubility Low [1]

Step-by-Step Disposal Protocol

The primary recommended method for the disposal of dicyclohexyl carbonate is through an
approved hazardous waste disposal facility. For small quantities typically found in a laboratory
setting, the following step-by-step procedure should be followed.

Experimental Protocol: Waste Collection and Storage

e Segregation: Do not mix dicyclohexyl carbonate waste with other chemical waste streams.
Incompatible materials can lead to dangerous reactions.

e Containerization:

o Collect solid dicyclohexyl carbonate waste in a dedicated, clean, and dry container
made of a compatible material (e.g., high-density polyethylene - HDPE).

o Ensure the container is in good condition, with a secure, tightly-fitting lid to prevent leaks
or spills.

e Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name:
"Dicyclohexyl Carbonate".
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o Include the date of accumulation and the approximate quantity of waste.

e Storage:

o Store the sealed and labeled waste container in a designated, well-ventilated, and secure
satellite accumulation area within the laboratory.

o The storage area should be away from sources of ignition and incompatible materials.

Experimental Protocol: Arranging for Disposal

o Contact Environmental Health and Safety (EHS): Once the waste container is full, or if it has
been in storage for a prolonged period, contact your institution's EHS department to
schedule a pickup.

» Provide Information: Be prepared to provide the EHS department with all necessary
information regarding the waste, including its composition and quantity.

o Follow Institutional Procedures: Adhere to all institutional and local regulations for the final
disposal of the hazardous waste.

Chemical Incompatibility

To prevent hazardous reactions, do not mix dicyclohexyl carbonate waste with the following:

e Strong Oxidizing Agents:[1] Contact can lead to vigorous and potentially dangerous
reactions.

e Strong Acids and Bases: While hydrolysis of carbonate esters can be a method of
degradation, uncontrolled mixing with strong acids or bases in a waste container should be
avoided due to the potential for rapid and exothermic reactions.

Spill Management
In the event of a spill of solid dicyclohexyl carbonate:

o Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate personnel
and ensure adequate ventilation.
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o Wear Appropriate PPE: Don the required personal protective equipment before attempting to
clean the spill.

» Containment: Carefully sweep the solid material to prevent further dispersal. Avoid creating
dust.

o Collection: Place the spilled material and any contaminated cleaning materials into a labeled
hazardous waste container.

o Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol, ethanol) and
then with soap and water. Collect all cleaning materials as hazardous waste.

» Reporting: Report the spill to your laboratory supervisor and EHS department, following your
institution's protocols.

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the proper disposal of
dicyclohexyl carbonate.
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Caption: Workflow for the safe disposal of dicyclohexyl carbonate waste.
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By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of dicyclohexyl carbonate, fostering a culture of safety
and compliance within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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